Cas no 1502045-73-9 (5'-Chloro-2'-fluoro-3'-methylacetophenone)

• Product Name: 5'-Chloro-2'-fluoro-3'-methylacetophenone
• CAS No: 1502045-73-9
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 5005835
• Update Time: 2025-05-21

5'-Chloro-2'-fluoro-3'-methylacetophenone Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-2'-fluoro-3'-methylacetophenone

• Inchi： 1S/C9H8ClFO/c1-5-3-7(10)4-8(6(2)12)9(5)11/h3-4H,1-2H3
• InChI Key： BEPMQZBOVPSKQL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=C(C(C)=O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Additional information on 5'-Chloro-2'-fluoro-3'-methylacetophenone

Recent Advances in the Study of 5'-Chloro-2'-fluoro-3'-methylacetophenone (CAS: 1502045-73-9)

5'-Chloro-2'-fluoro-3'-methylacetophenone (CAS: 1502045-73-9) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its applications, synthetic methodologies, and biological activities.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 5'-Chloro-2'-fluoro-3'-methylacetophenone as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that the compound's halogenated and methylated aromatic ring system enhances its binding affinity to specific kinase targets, making it a valuable scaffold for drug discovery. The researchers employed a combination of computational modeling and experimental validation to optimize the synthetic pathway, achieving high yields and purity.

Another significant development was reported in the field of agrochemicals, where 5'-Chloro-2'-fluoro-3'-methylacetophenone was utilized in the design of new-generation herbicides. A study in the Journal of Agricultural and Food Chemistry revealed that derivatives of this compound exhibit strong herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. The research team attributed this selectivity to the compound's ability to interfere with specific enzymatic pathways in plants, a finding that could lead to more sustainable agricultural practices.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and sustainability of producing 5'-Chloro-2'-fluoro-3'-methylacetophenone. A paper in Green Chemistry detailed a novel catalytic system that reduces the reliance on hazardous reagents and minimizes waste generation. This environmentally friendly approach not only aligns with the principles of green chemistry but also lowers production costs, making the compound more accessible for industrial applications.

In conclusion, 5'-Chloro-2'-fluoro-3'-methylacetophenone (CAS: 1502045-73-9) continues to be a compound of significant interest in both pharmaceutical and agrochemical research. Its versatile applications, coupled with recent advancements in synthetic methodologies, underscore its potential as a cornerstone in the development of new therapeutic and agricultural solutions. Future research is expected to further explore its biological mechanisms and expand its utility in other domains, such as materials science and chemical biology.